2-((4-fluorophenyl)sulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)acetamide hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)acetamide;hydrochloride
• InChI: InChI=1S/C23H26FN3O4S2.ClH/c1-17-4-2-5-20-22(17)25-23(32-20)27(11-3-10-26-12-14-31-15-13-26)21(28)16-33(29,30)19-8-6-18(24)7-9-19;/h2,4-9H,3,10-16H2,1H3;1H
• InChI Key: CMACBUNMOMHKPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)CS(=O)(=O)C4=CC=C(C=C4)F.Cl
• Molecular Formula: C23H27ClFN3O4S2
• Molecular Weight: 528.1 g/mol
• CAS No.: 1177566-36-7

Description

2-((4-fluorophenyl)sulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H27ClFN3O4S2 and its molecular weight is 528.05. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity

• Sulfonamide derivatives, including molecules similar to the specified compound, show promising cytotoxic activity against various cancer cell lines, such as breast cancer (MDA-MB-231) and colon cancer (HT-29) (Ghorab, M. et al., 2015).

Antimicrobial Activity

• Sulfonamides and carbamates of related structures have been synthesized and shown good to potent antimicrobial activity against a range of bacteria and fungi, indicating their potential as antimicrobial agents (Janakiramudu, D. B. et al., 2017).

Anti-inflammatory Activity

• Novel derivatives featuring the specified structural motif have displayed significant anti-inflammatory activity in assays, suggesting their utility in developing new anti-inflammatory drugs (Sunder, K. & Maleraju, Jayapal, 2013).

Anticonvulsant Agents

• Heterocyclic compounds incorporating a sulfonamide moiety have been evaluated for anticonvulsant activity, with several compounds offering protection against induced convulsions, demonstrating their potential as anticonvulsant agents (Farag, A. A. et al., 2012).

Enzyme Inhibition

• Synthesis of sulfonamides with benzodioxane and acetamide moieties has been explored for their enzyme inhibitory potential against α-glucosidase and acetylcholinesterase, showing substantial inhibitory activity, which could be beneficial in treating diseases like diabetes and Alzheimer's (Abbasi, M. et al., 2019).

Potential Antipsychotic Agents

• A series of novel compounds, including 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, showing an antipsychotic-like profile without interacting with dopamine receptors, indicating a novel mechanism of action for antipsychotic drugs (Wise, L. D. et al., 1987).

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and ionic interactions .

Pharmacokinetics

The presence of the morpholinopropyl group could enhance its solubility, potentially improving its absorption and distribution .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, the compound’s activity could be affected by the pH of its environment due to the presence of ionizable groups in its structure .